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Compound of Interest

Compound Name: 3-Indolylacetone

Cat. No.: B073846 Get Quote

Essential Safety and Logistical Information for the Disposal of 3-Indolylacetone

This document provides comprehensive guidance on the proper disposal procedures for 3-
Indolylacetone, a compound used in various research and development applications.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance. Researchers, scientists, and drug development professionals should familiarize

themselves with these steps before handling or disposing of this chemical.

Hazard Identification and Safety Precautions
3-Indolylacetone is classified as an irritant and presents several hazards.[1] It is harmful if

swallowed, in contact with skin, or inhaled.[1] Direct contact can cause skin and serious eye

irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times when handling this compound. This includes chemical-resistant gloves, safety goggles,

and a lab coat.[3] Work should be conducted in a well-ventilated area or under a chemical fume

hood to avoid inhalation of dust or vapors.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and physical properties of

3-Indolylacetone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b073846?utm_src=pdf-interest
https://www.benchchem.com/product/b073846?utm_src=pdf-body
https://www.benchchem.com/product/b073846?utm_src=pdf-body
https://www.benchchem.com/product/b073846?utm_src=pdf-body
https://www.benchchem.com/product/b073846?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Indolylacetone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Indolylacetone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Indolylacetone
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB2327400_EN.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b073846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol [1]

Melting Point 118 °C

Flash Point 171 °C / 339.8 °F[2]

Autoignition Temperature 560 °C / 1040 °F[2]

Solubility in Water 1.2 g/L[3]

Step-by-Step Disposal Protocol
The proper disposal of 3-Indolylacetone, as with all laboratory chemicals, must comply with

local, state, and federal regulations.[4] The following protocol outlines the necessary steps for

its safe disposal.

1. Waste Segregation and Collection:

Solid Waste: Collect un-used or contaminated solid 3-Indolylacetone in a designated,

clearly labeled, and sealed hazardous waste container.[5] The container must be in good

condition, compatible with the chemical, and kept closed except when adding waste.[5]

Contaminated Materials: Any materials that have come into contact with 3-Indolylacetone,

such as gloves, weighing paper, or absorbent pads, should be considered contaminated and

disposed of as hazardous waste. Place these items in the same designated solid hazardous

waste container.

Liquid Waste: For solutions containing 3-Indolylacetone, pour the waste into a designated,

sealed, and clearly labeled liquid hazardous waste container. Do not mix with incompatible

waste streams.

2. Labeling:

All hazardous waste containers must be clearly labeled with the words "HAZARDOUS

WASTE" and the full chemical name, "3-Indolylacetone".[5] Include the approximate
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concentration and quantity.

3. Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.[5] The storage area should be secure, well-ventilated, and away from

sources of ignition.[6]

4. Waste Pickup and Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][7]

Complete any required waste pickup request forms accurately.[5]

Never dispose of 3-Indolylacetone down the drain or in the regular trash.[4][8]

Emergency Procedures for Spills
In the event of a spill, the following steps should be taken immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Wear Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

necessary personal protective equipment, including respiratory protection if the spill

generates dust.

Contain and Clean the Spill:

For solid spills, carefully sweep or scoop the material into a hazardous waste container.

Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand.

Collect the absorbed material and place it in a sealed hazardous waste container.

Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent and

water. Collect all cleaning materials as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-1H-indol-3-yl-acetic-acid.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-254494.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b073846?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-254494.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Report the Spill: Report the incident to your laboratory supervisor and EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Indolylacetone.
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Caption: Workflow for the proper disposal of 3-Indolylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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